Cas no 2229482-55-5 (tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate)

• Product Name: tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate
• CAS No: 2229482-55-5
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 6593333
• PubChem ID: 165722568
• Update Time: 2025-05-20

tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate
• 2229482-55-5
• tert-butyl N-(5-chloro-2-{[1-(hydroxymethyl)cyclopropyl]methyl}phenyl)carbamate
• EN300-1889943

• Inchi： 1S/C16H22ClNO3/c1-15(2,3)21-14(20)18-13-8-12(17)5-4-11(13)9-16(10-19)6-7-16/h4-5,8,19H,6-7,9-10H2,1-3H3,(H,18,20)
• InChI Key： IKZTVGZCDLTWED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CC1(CO)CC1

Computed Properties

• Exact Mass: 311.1288213g/mol
• Monoisotopic Mass: 311.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate

Introduction to tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate (CAS No. 2229482-55-5)

tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With the CAS number 2229482-55-5, this molecule represents a complex structure that combines multiple functional groups, making it a promising candidate for further research and development. The compound's unique chemical architecture, featuring a tert-butyl group, a chloro-substituted phenyl ring, and an N-(hydroxymethylcyclopropylmethyl) moiety, suggests potential applications in medicinal chemistry, particularly in the synthesis of novel bioactive molecules.

The structural features of tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate make it an intriguing subject for investigation. The presence of the chloro-substituted phenyl ring is particularly noteworthy, as halogenated aromatic compounds are frequently explored in drug design due to their enhanced lipophilicity and metabolic stability. This characteristic can be leveraged to improve the pharmacokinetic properties of potential therapeutic agents. Additionally, the N-(hydroxymethylcyclopropylmethyl) group introduces a unique three-dimensional scaffold that may influence binding interactions with biological targets, offering opportunities for structure-based drug design.

In recent years, there has been growing interest in the development of carbamate-based compounds for their diverse biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and pharmacological effects, making them valuable in both agricultural and medical applications. The tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate molecule, with its carbamate functional group, could potentially be explored for its pharmacological profile. Preliminary studies have suggested that carbamate derivatives may interact with specific enzymes or receptors, leading to therapeutic effects.

The synthesis of tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as the 5-chloro-2-hydroxybenzaldehyde, which is then subjected to condensation reactions with appropriate reagents to introduce the carbamate functionality. The subsequent introduction of the 1-(hydroxymethylcyclopropylmethyl) group requires precise control over reaction conditions to avoid side products. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their exploration in drug discovery programs.

One of the most exciting aspects of studying tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate is its potential as a lead compound for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of analogs with tailored biological activities. This approach is central to modern drug discovery, where high-throughput screening and structure-activity relationship (SAR) studies are employed to identify optimized candidates. The compound's structural complexity provides ample opportunities for such explorations, making it a valuable asset in medicinal chemistry research.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate. Molecular modeling techniques allow researchers to predict how this molecule might interact with biological targets at the atomic level. These predictions can guide experimental efforts by highlighting key regions for modification or by identifying potential binding sites on proteins or nucleic acids. Such insights are invaluable for designing more effective drugs with improved efficacy and reduced side effects.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate represent a critical part of this effort. Their unique chemical structures offer starting points for innovation, and their potential biological activities warrant thorough investigation. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that can modulate these processes effectively. The study of such compounds not only advances scientific knowledge but also holds promise for developing new treatments that address unmet medical needs.

In conclusion,tert-butyl N-(5-chloro-2-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)carbamate (CAS No. 2229482-55-5) is a fascinating molecule with significant potential in pharmaceutical research. Its complex structure, featuring multiple functional groups, makes it an attractive candidate for further exploration in drug discovery programs. By leveraging advances in synthetic chemistry and computational biology, this compound could contribute to the development of novel therapeutic agents that improve human health outcomes.